3,4-Dihydrocoumarin

• CAS No.: 119-84-6
• Product Name: 3,4-Dihydrocoumarin
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 3,4-dihydrochromen-2-one
• Standard InChI: InChI=1S/C9H8O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2
• Standard InChIKey: VMUXSMXIQBNMGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC2=CC=CC=C21
• Boiling Point: 522 °F at 760 mm Hg (NTP, 1992); 272.0 °C; 272 °C
• Colorform: Leaflets; White to light yellow, oily liquid; Colorless crystals
• Density: 1.169 at 64 °F (NTP, 1992); 1.169 @ 18 °C; 1.186-1.192
• Flash Point: 266 °F (NTP, 1992); 130 °C
• Melting Point: 77 °F (NTP, 1992); 25.0 °C; Mp 25 °; 25 °C; 25°C
• Physical Description: 3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992); Liquid; Solid; colourless to pale yellow liquid; coconut-like aroma
• Description: 3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992); 3,4-dihydrocoumarin is a chromanone that is the 3,4-dihydro derivative of coumarin. It has a role as a plant metabolite. It derives from a coumarin.; 3, 4-Dihydro-2H-1-benzopyran-2-one, also known as 3, 4-dihydrocoumarin or 1, 2-benzodihydropyrone, belongs to the class of organic compounds known as 3, 4-dihydrocoumarins. These are 3, 4-dihydrogenated coumarins. Coumarin is a bicyclic compound that are 1-benzopyran carrying an oxo group at the 2-position. 3, 4-Dihydro-2H-1-benzopyran-2-one exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3, 4-dihydro-2H-1-benzopyran-2-one is primarily located in the cytoplasm. 3, 4-Dihydro-2H-1-benzopyran-2-one can be biosynthesized from coumarin. 3, 4-Dihydro-2H-1-benzopyran-2-one is a sweet, almond, and cinnamon tasting compound that can be found in green vegetables, pulses, sour cherry, and tarragon. This makes 3, 4-dihydro-2H-1-benzopyran-2-one a potential biomarker for the consumption of these food products.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 3 mg/mL at 37 °C; Slightly soluble in ether and carbon tetrachloride; 1:2.5-3.5 IN 70% ALCOHOL; Soluble in chloroform.; Soluble in chlorinated solvents; In water, 3,000 mg/l at 37 °C; Slightly soluble in water; soluble in oil; soluble (in ethanol)
• Synonyms: 3,4-dihydrocoumarin
• Vapor Pressure: 13.4 mm Hg at 77 °F ; 19.5 mm Hg at 108° F; 27.4 mm Hg at 145° F (NTP, 1992)
• PubChem Compound: 660
• Last Modified: Nov 11 2021